Cas no 70178-14-2 (2-(4-hydroxyphenyl)-1h-indole-4,7-diol)

• Product name: 2-(4-hydroxyphenyl)-1h-indole-4,7-diol
• CAS No: 70178-14-2
• MF: C₁₄H₁₁NO₃
• MW: 241.24204
• CID: 974728
• PubChem ID: 314682

2-(4-hydroxyphenyl)-1h-indole-4,7-diol Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxyphenyl)-1h-indole-4,7-diol
• 70178-14-2
• NSC-234021
• DTXSID60310894
• NSC234021

• Inchi： InChI=1S/C14H11NO3/c16-9-3-1-8(2-4-9)11-7-10-12(17)5-6-13(18)14(10)15-11/h1-7,15-18H
• InChI Key： NNJIHFZXCIJRSB-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C2=CC3=C(C=CC(=C3N2)O)O)O

Computed Properties

• Exact Mass: 241.07393
• Monoisotopic Mass: 241.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.5Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 76.48